Cas no 81329-55-7 (4-Hexyl-1,2,4-triazolidine-3,5-dione)

• Product Name: 4-Hexyl-1,2,4-triazolidine-3,5-dione
• CAS No: 81329-55-7
• MF: C₈H₁₅N₃O₂
• MW: 185.223601579666
• CID: 2803016
• PubChem ID: 20470115
• Update Time: 2025-04-21

4-Hexyl-1,2,4-triazolidine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• DTXSID40607592
• LZGSQBYALFGXPE-UHFFFAOYSA-N
• 4-(n-hexyl)-1,2,4-triazolidine-3,5-dione
• 81329-55-7
• 4-HEXYL-1,2,4-TRIAZOLIDINE-3,5-DIONE
• SCHEMBL10956567
• 4-Hexyl-1,2,4-triazolidine-3,5-dione

• Inchi： 1S/C8H15N3O2/c1-2-3-4-5-6-11-7(12)9-10-8(11)13/h2-6H2,1H3,(H,9,12)(H,10,13)
• InChI Key： LZGSQBYALFGXPE-UHFFFAOYSA-N
• SMILES： O=C1NNC(N1CCCCCC)=O

Computed Properties

• Exact Mass: 185.116426730Da
• Monoisotopic Mass: 185.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.4Ų